Cas no 129030-30-4 (Cevan-3-ol, 5,6-didehydro-, (3β)-)

• Product Name: Cevan-3-ol, 5,6-didehydro-, (3β)-
• CAS No: 129030-30-4
• MF: C₂₇H₄₃NO
• MW: 397.636428117752
• CID: 214898
• Update Time: 2024-03-01

Cevan-3-ol, 5,6-didehydro-, (3β)- Chemical and Physical Properties

Names and Identifiers

• Cevan-3-ol,5,6-didehydro-, (3b)- (9CI)
• 20-Epishinonomenine
• Benzo[7,8]fluoreno[2,1-b]quinolizine,cevan-3-ol deriv.
• Isoshinonomenine
• Cevan-3-ol, 5,6-didehydro-, (3β)-
• Iso-shinonomenine

• Inchi： 1S/C27H43NO/c1-16-4-9-26-17(2)20-7-8-21-22-6-5-18-12-19(29)10-11-27(18,3)25(22)13-23(21)24(20)15-28(26)14-16/h5,16-17,19-26,29H,4,6-15H2,1-3H3/t16-,17-,19-,20+,21-,22-,23+,24+,25-,26-,27-/m0/s1
• InChI Key： BMMRSXNAPFQLLU-SPZGTFFFSA-N
• SMILES： C1C[C@]2(C(=CC[C@H]3[C@@H]4CC[C@@H]5[C@H](C)[C@@H]6CC[C@H](C)CN6C[C@H]5[C@@H]4C[C@@H]32)C[C@H]1O)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• XLogP3: 6.154

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cerveratrum-type alkaloids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal alkaloids Cerveratrum-type alkaloids